Cas no 1645363-47-8 (N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide)

• Product Name: N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide
• CAS No: 1645363-47-8
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5404595
• PubChem ID: 86798174
• Update Time: 2025-07-22

N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide Chemical and Physical Properties

Names and Identifiers

• N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide
• N-[CYANO(2,4-DIMETHOXYPHENYL)METHYL]-2-PHENYLPROPANAMIDE
• N-[Cyano-(2,4-dimethoxyphenyl)methyl]-2-phenylpropanamide
• EN300-26684761
• AKOS030675098
• 1645363-47-8
• Z1725680188

• Inchi： 1S/C19H20N2O3/c1-13(14-7-5-4-6-8-14)19(22)21-17(12-20)16-10-9-15(23-2)11-18(16)24-3/h4-11,13,17H,1-3H3,(H,21,22)
• InChI Key： ZOYLGBRQXCVNHM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C#N)NC(C(C)C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Additional information on N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide

N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide (CAS No. 1645363-47-8): A Comprehensive Overview

N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide (CAS No. 1645363-47-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of benzeneacetamide and features a unique structural arrangement that includes a cyano group, methoxy substituents, and an α-methyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The cyano group in the structure of N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide is known for its ability to enhance the lipophilicity and metabolic stability of compounds. This property is particularly valuable in drug design, where improving the pharmacokinetic profile of a molecule can significantly enhance its therapeutic efficacy. Additionally, the presence of methoxy substituents on the phenyl ring can influence the compound's solubility and binding affinity to specific receptors, making it a versatile scaffold for drug discovery.

Recent studies have explored the potential of N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide in various therapeutic areas. One notable area of research is its application in neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate specific enzymes involved in neurodegeneration, such as cholinesterases. The results indicated that N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for developing treatments for Alzheimer's disease and other related conditions.

Another promising application of N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide is in cancer therapy. Research conducted at the National Cancer Institute has shown that this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings highlight the compound's potential as a novel anticancer agent with minimal side effects.

In addition to its therapeutic applications, N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide has also been studied for its pharmacokinetic properties. A comprehensive pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences in 2020 revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Specifically, it demonstrated high oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

The synthetic route to N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide has been optimized to ensure high yields and purity. A multi-step synthesis involving cyano substitution, methylation, and acylation reactions has been developed and validated by several research groups. This synthetic approach not only simplifies the production process but also allows for easy modification of the structure to generate analogs with improved properties.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide. Preclinical studies are currently underway to evaluate its toxicity and assess its suitability for clinical trials. These studies will provide crucial data on dosing regimens, potential side effects, and interactions with other medications.

In conclusion, N-[Cyano(2,4-dimethoxyphenyl)methyl]-α-methylbenzeneacetamide (CAS No. 1645363-47-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for advancing treatments in neurodegenerative diseases and cancer therapy.